2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(6-pyridin-2-ylpyridazin-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H11N5OS2/c20-12(17-14-16-7-8-21-14)9-22-13-5-4-11(18-19-13)10-3-1-2-6-15-10/h1-8H,9H2,(H,16,17,20)
• InChI Key: DQCHCJVCLHZPCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C(C=C2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H11N5OS2
• DSSTOX Substance ID: DTXSID601329063
• Molecular Weight: 329.4 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 894001-55-9

Description

This compound is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), and sulfur (S) atoms. It contains several functional groups including a pyridazinyl group, a thiazolyl group, and a sulfanyl group.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as condensation, cyclization, and substitution. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the pyridazinyl and thiazolyl groups might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with certain proteins or enzymes in the body.

Future Directions

Future research on this compound could involve studying its potential uses, improving its synthesis process, and investigating its mechanism of action.